Cas no 2229489-45-4 (tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate)

Tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate is a specialized carbamate derivative featuring a pyrrolidine-substituted aromatic core with a methoxy group at the para position. This compound is of interest in organic synthesis and medicinal chemistry due to its structural versatility, serving as a key intermediate in the development of pharmacologically active molecules. The tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, while the pyrrolidine moiety offers potential for further functionalization. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks or peptide-like structures with controlled stereochemistry.
tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate structure
2229489-45-4 structure
Product Name:tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate
CAS No:2229489-45-4
MF:C17H26N2O3
MW:306.399944782257
CID:5928617
PubChem ID:165827953
Update Time:2025-05-19

tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate
    • EN300-1887617
    • tert-butyl N-{4-methoxy-2-[(pyrrolidin-2-yl)methyl]phenyl}carbamate
    • 2229489-45-4
    • Inchi: 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-15-8-7-14(21-4)11-12(15)10-13-6-5-9-18-13/h7-8,11,13,18H,5-6,9-10H2,1-4H3,(H,19,20)
    • InChI Key: BKGDZAHVMDDDKQ-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1CC1CCCN1)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 306.19434270g/mol
  • Monoisotopic Mass: 306.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 59.6Ų

tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate Pricemore >>

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Additional information on tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate (CAS: 2229489-45-4)

The compound tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate (CAS: 2229489-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a pyrrolidine ring and a tert-butyl carbamate moiety makes it a versatile scaffold for drug development, particularly in the design of small-molecule inhibitors and modulators of biological targets.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate exhibits high affinity for specific neurotransmitter receptors, suggesting its potential utility in treating neurological disorders such as Parkinson's disease and schizophrenia. The compound's ability to cross the blood-brain barrier was also highlighted, further underscoring its therapeutic relevance.

In addition to its neurological applications, this compound has been investigated for its role in cancer therapy. Research conducted by a team at the National Cancer Institute (2024) revealed that derivatives of tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate exhibit potent inhibitory effects on certain oncogenic kinases. These findings open new avenues for the development of targeted cancer therapies, particularly for tumors resistant to conventional treatments.

The synthetic pathways for tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate have also been a subject of recent exploration. A paper in Organic Letters (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain. The compound's metabolic stability and potential off-target effects require further investigation. Ongoing studies are employing advanced techniques such as cryo-EM and molecular dynamics simulations to elucidate the compound's binding mechanisms and optimize its selectivity. These efforts are expected to yield more refined derivatives with improved therapeutic profiles.

In conclusion, tert-butyl N-{4-methoxy-2-(pyrrolidin-2-yl)methylphenyl}carbamate (CAS: 2229489-45-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications in neurology and oncology, coupled with recent synthetic advancements, position it as a valuable candidate for future therapeutic development. Continued research will be essential to fully realize its potential and address existing limitations.

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